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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069 Get Quote

Introduction

Pigment Red 4 (C.I. 12085), also known as Fast Red R, is a monoazo organic pigment

characterized by its bright, yellowish-red hue.[1][2] While it is widely utilized in industrial

applications such as coatings, printing inks, and textile dyeing for its vibrant color and strong

tinting power, its use as a histological stain is not well-documented in scientific literature.[1][3]

[4] These application notes propose a potential protocol for the use of Pigment Red 4 as a

histological counterstain, leveraging its chemical properties for the visualization of cytoplasmic

and extracellular components. This protocol is intended for research purposes to explore the

utility of Pigment Red 4 in a biological context.

Principle

The proposed staining mechanism relies on the physicochemical affinity of Pigment Red 4 for

cellular and tissue components. As an organic pigment, its binding is likely influenced by

factors such as protein concentration, lipid content, and pH. This protocol suggests its

application as a counterstain following nuclear staining with a standard hematoxylin solution.

The anticipated result is the coloration of cytoplasm and extracellular matrix in shades of red,

providing a clear contrast to the blue-stained nuclei.
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A summary of the key properties of Pigment Red 4 is provided below, offering insights into its

potential behavior as a histological stain.

Property Value Reference

C.I. Number 12085 [5]

CAS Number 2814-77-9 [1]

Molecular Formula C₁₆H₁₀ClN₃O₃ [5]

Molecular Weight 327.72 g/mol [5]

Appearance Red Powder [4]

pH Value 7.2 [2][5]

Density 1.45 - 1.65 g/cm³ [1][2]

Oil Absorption 34 - 70 ml/100g [1][5]

Heat Resistance 140 - 160 °C [1][2]

Light Fastness 4 - 7 (on a scale of 1 to 8) [1][2][4]

Water Resistance 5 (Excellent) [1][4]

Alcohol Resistance 4 (Good) [1][4]

Acid Resistance 4 - 5 (Good to Excellent) [1][4]

Alkali Resistance 4 - 5 (Good to Excellent) [1][4]

Experimental Protocols
Materials

Pigment Red 4 (C.I. 12085) powder

Harris's Hematoxylin solution

Acid Alcohol (1% HCl in 70% Ethanol)

Scott's Tap Water Substitute
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Ethanol (70%, 95%, and 100%)

Xylene or xylene substitute

Paraffin-embedded tissue sections on slides

Distilled water

Mounting medium (resinous)

Coplin jars or staining dishes

Microscope

Protocol for Staining Paraffin-Embedded Sections

This protocol outlines the steps for using Pigment Red 4 as a counterstain for paraffin-

embedded tissue sections.

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Hydrate sections by sequential immersion in 95% ethanol and 70% ethanol for 2 minutes

each.

Rinse gently in running tap water for 2 minutes.

Nuclear Staining:

Immerse slides in Harris's Hematoxylin solution for 5-10 minutes.

Rinse briefly in running tap water.

Differentiate in acid alcohol for 10-30 seconds to remove excess stain.

Rinse immediately in running tap water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1669069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


"Blue" the sections in Scott's Tap Water Substitute for 1-2 minutes.

Wash in running tap water for 5 minutes.

Pigment Red 4 Counterstaining:

Prepare a 0.5% (w/v) stock solution of Pigment Red 4 in 95% ethanol. Gentle warming

and stirring may be required for dissolution.

Filter the staining solution before use to remove any undissolved particles.

Immerse slides in the Pigment Red 4 staining solution for 2-5 minutes. The optimal time

may vary depending on the tissue type and desired staining intensity.

Briefly rinse the slides in 95% ethanol to remove excess stain.

Dehydration, Clearing, and Mounting:

Dehydrate the sections through two changes of 100% ethanol for 3 minutes each.

Clear the sections in two changes of xylene for 3 minutes each.

Mount with a resinous mounting medium and a coverslip.

Expected Results

Nuclei: Blue to dark blue

Cytoplasm, muscle, and collagen: Shades of red to pink

Erythrocytes: Bright red

Visualizations
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Caption: Workflow for Pigment Red 4 Histological Staining.
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Caption: Staining affinities of Pigment Red 4 and Hematoxylin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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